5-ethyl-2-hydrazinylPyrimidine
Cat. No. B1500490
M. Wt: 138.17 g/mol
InChI Key: UZCLGZIYBOALSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07919528B2
Procedure details
To a solution of 2-chloro-5-ethylpyrimidine (0.31 g, 2.2 mmol) in MeOH (5 mL) was added hydrazine monohydrate (1.0 mL, 20.6 mmol). After stirring for 16 h at 50° C., the solution was cooled to room temperature and purified by reverse phase HPLC to give 0.24 g (80%) of the title compound as a white solid. MH+139.
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[CH:6][C:5]([CH2:8][CH3:9])=[CH:4][N:3]=1.O.[NH2:11][NH2:12]>CO>[NH:11]([C:2]1[N:7]=[CH:6][C:5]([CH2:8][CH3:9])=[CH:4][N:3]=1)[NH2:12] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.31 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C=N1)CC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 16 h at 50° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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purified by reverse phase HPLC
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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N(N)C1=NC=C(C=N1)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.24 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
